3-Fluorobenzyl isothiocyanate

• IUPAC Name: 1-fluoro-3-(isothiocyanatomethyl)benzene
• InChI: InChI=1S/C8H6FNS/c9-8-3-1-2-7(4-8)5-10-6-11/h1-4H,5H2
• InChI Key: CCKNPKNHNFDGND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN=C=S
• Molecular Formula: C8H6FNS
• DSSTOX Substance ID: DTXSID80371962
• Molecular Weight: 167.21 g/mol
• CAS RN: 63351-94-0

Description

3-Fluorobenzyl isothiocyanate is a chemical compound with the CAS Number: 63351-94-0. It has a molecular weight of 167.21. The IUPAC name for this compound is 1-fluoro-3-(isothiocyanatomethyl)benzene.

Molecular Structure Analysis

The molecular formula of 3-Fluorobenzyl isothiocyanate is C8H6FNS. The InChI code for this compound is 1S/C8H6FNS/c9-8-3-1-2-7(4-8)5-10-6-11/h1-4H,5H2.

Chemical Reactions Analysis

Isothiocyanates are electrophiles, and as such they are reactive toward a variety of nucleophiles including alcohols, amines, and even water. Upon treatment with an alcohol, an isothiocyanate forms a urethane linkage.

Physical And Chemical Properties Analysis

3-Fluorobenzyl isothiocyanate has a boiling point of 138 °C. It has a density of 1.22 g/cm^3. It is sensitive to moisture and is lachrymatory.

Scientific Research Applications

Antimicrobial Properties

. They can inhibit the growth of various types of bacteria, making them potentially useful in the development of new antimicrobial agents.

Anti-inflammatory Properties

. This suggests they could be used in the treatment of inflammatory conditions, although more research is needed to fully understand their potential in this area.

Anticancer Properties

. They can inhibit the growth of cancer cells and induce apoptosis (programmed cell death), making them a potential candidate for cancer treatment.

Antioxidative Properties

. They can neutralize harmful free radicals in the body, which can help prevent various diseases, including heart disease and cancer.

Synthetic Chemistry

. They can be derived from a variety of starting materials, making them a useful tool in the synthesis of a wide range of compounds.

Health Benefits

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Mechanism of Action

Isothiocyanates, derived from glucosinolates, are thought to be responsible for the chemoprotective actions conferred by higher cruciferous vegetable intake. Evidence suggests that isothiocyanates exert their effects through a variety of distinct but interconnected signaling pathways important for inhibiting carcinogenesis, including those involved in detoxification, inflammation, apoptosis, and cell cycle and epigenetic regulation, among others.

Safety and Hazards

3-Fluorobenzyl isothiocyanate is classified as a combustible liquid. It can cause skin irritation and serious eye irritation. It may cause an allergic skin reaction and may cause allergy or asthma symptoms or breathing difficulties if inhaled. It may cause respiratory irritation and is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Research on isothiocyanates, including 3-Fluorobenzyl isothiocyanate, is ongoing, with a focus on their chemopreventive potential. Future work on isocyanate alcoholysis reactions is also being considered.

Synthesis routes and methods I

Procedure details

A solution of 3-fluorobenzylamine (6.26 g., 0.05 mole) in ether (10 ml.) was added dropwise to a solution of dicyclohexylcarbodiimide (10.3 g., 0.05 mole) and carbon disulfide (20 ml., 0.333 mole) in ether (60 ml.) at -5 °to -10° C. and the mixture was stirred for 17 hours at 25° C. The mixture was filtered, and the solvent was removed under vacuum. The resulting oil was dissolved in hexane-ethyl acetate (19:1), filtered and the solvent removed under vacuum. The oil was then dissolved in hexane-ethyl acetate (9:1) and purified by flash chromatography (silica) to give 3-fluorobenzylisothiocyanate as an oil (8.14 g., 97%).

Synthesis routes and methods II

Procedure details

A solution of 3-fluorobenzylamine (6.3 g, 0.05 mole) and triethylamine (15.4 ml, 0.11 mole) in 50 ml of tetrahydrofuran was added dropwise to a solution of thiophosgene (4.2 ml, 0.055 mole) in 50 ml of tetrahydrofuran with cooling to -10° C. over a period of twenty minutes. The mixture was stirred at 25° C. for 2.75 hours and filtered. The filtrate was treated with charcoal, then filtered and evaporated to an oil. The oil was diluted with hexane:ethyl acetate (90:10) and purified on a flash silica column eluted with hexane:ethyl acetate (90:10) to yield 4.3 g (51%) of 3-fluorobenzyl isothiocyanate as a yellow oil.